Cas no 720712-02-7 ((5R)-5-(2-propen-1-yl)-2-Pyrrolidinone)

• Product Name: (5R)-5-(2-propen-1-yl)-2-Pyrrolidinone
• CAS No: 720712-02-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 558424
• Update Time: 2024-03-05

(5R)-5-(2-propen-1-yl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (5R)-5-(2-propen-1-yl)-2-Pyrrolidinone
• 2-Pyrrolidinone,5-(2-propenyl)-, (5R)- (9CI)
• 2-Pyrrolidinone,5-(2-propen-1-yl)-, (5R)-
• 2-Pyrrolidinone,5-(2-propenyl)-,(5R)-(9CI)
• 2-Pyrrolidinone, 5-(2-propen-1-yl)-, (5R)-

• Inchi： 1S/C7H11NO/c1-2-3-6-4-5-7(9)8-6/h2,6H,1,3-5H2,(H,8,9)/t6-/m0/s1
• InChI Key： MTQHQPMELNYAAW-LURJTMIESA-N
• SMILES： N1[C@@H](CC=C)CCC1=O

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 262.4±9.0 °C(Predicted)
• PSA: 29.1
• pka: 16.49±0.40(Predicted)